Cas no 899952-88-6 (4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide)

• Product Name: 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide
• CAS No: 899952-88-6
• MF: C₁₇H₁₇FN₂O₃S
• MW: 348.391886472702
• CID: 5489836
• PubChem ID: 7685664
• Update Time: 2025-05-20

4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000916229-1
• AKOS016470583
• 899952-88-6
• SR-01000916229
• F2781-0069
• 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide
• 4-(1,1-dioxothiazinan-2-yl)-N-(3-fluorophenyl)benzamide
• 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide

• Inchi： 1S/C17H17FN2O3S/c18-14-4-3-5-15(12-14)19-17(21)13-6-8-16(9-7-13)20-10-1-2-11-24(20,22)23/h3-9,12H,1-2,10-11H2,(H,19,21)
• InChI Key： VIABREAQIACLMM-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(C(NC2C=CC=C(C=2)F)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 348.09439174g/mol
• Monoisotopic Mass: 348.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide

4-(1,1-dioxo-1^λ₆,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide: A Comprehensive Overview

4-(1,1-dioxo-1^λ₆,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide, with the CAS number 899952-88-6, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazine derivatives and has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders and cancer.

The chemical structure of 4-(1,1-dioxo-1^λ₆,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide is characterized by a benzamide moiety linked to a thiazine ring, which is further substituted with a fluorophenyl group. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The thiazine ring, in particular, is known for its ability to form hydrogen bonds and π-π interactions, which are crucial for receptor binding and enzyme inhibition.

In recent years, research on 4-(1,1-dioxo-1^λ₆,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide has focused on its potential as a therapeutic agent for various diseases. One of the most promising areas of application is in the treatment of neurodegenerative disorders such as Alzheimer's disease (AD). Studies have shown that this compound can modulate the activity of certain enzymes involved in the pathogenesis of AD, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, 4-(1,1-dioxo-1^λ₆,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide can potentially improve cognitive function and slow down disease progression.

Beyond neurodegenerative disorders, 4-(1,1-dioxo-1^λ₆,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cell proliferation and survival. For instance, it has been reported that this compound can downregulate the expression of oncogenes such as c-Myc and Bcl-2, while upregulating pro-apoptotic genes like Bax and caspase-3.

The pharmacokinetic properties of 4-(1,1-dioxo-1^λ₆,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development. Additionally, its low toxicity and minimal side effects in preclinical models suggest that it may be well-tolerated in humans.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-(1,1-dioxo-1^λ₆,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide. Early results from phase I trials have been encouraging, with no significant adverse events reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its use in specific disease indications.

In conclusion, 4-(1,1-dioxo-1^λ₆,2-thiazinan-2-yl)-N-(3-fluorophenyl)benzamide (CAS 899952-88-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.